MM3122

• Molecular Formula: C31H39N9O6S
• Molecular Weight: 665.8 g/mol
• InChI: InChI=1S/C31H39N9O6S/c1-18(41)36-17-26(43)37-22(13-14-25(32)42)28(45)39-23(16-19-8-3-2-4-9-19)29(46)38-21(11-7-15-35-31(33)34)27(44)30-40-20-10-5-6-12-24(20)47-30/h2-6,8-10,12,21-23H,7,11,13-17H2,1H3,(H2,32,42)(H,36,41)(H,37,43)(H,38,46)(H,39,45)(H4,33,34,35)/t21-,22-,23-/m0/s1
• InChIKey: ZEPMYXYJCBQSLH-VABKMULXSA-N

MM3122: Selective TMPRSS2 Inhibitor

MM3122 is a peptidomimetic small-molecule inhibitor belonging to the ketobenzothiazole (kbt) class that selectively targets the host cell transmembrane serine protease TMPRSS2 [1]. TMPRSS2 plays a critical role in the proteolytic activation of viral glycoproteins, enabling the cellular entry of coronaviruses including SARS-CoV-2 and MERS-CoV [2]. MM3122 exhibits subnanomolar inhibitory potency against recombinant full-length TMPRSS2 (IC50 = 0.34 nM) and demonstrates potent antiviral activity in human lung epithelial cells . As a host-targeted antiviral, MM3122 offers a strategy to circumvent viral drug resistance mechanisms that commonly limit direct-acting antivirals [3].

Host-targeted viral entry inhibition studies

TMPRSS2-selective protease inhibitor workflow

Coronavirus cell entry model research (SARS-CoV-2, MERS-CoV)

• [1] Mahoney M, et al. A novel class of TMPRSS2 inhibitors potently block SARS-CoV-2 and MERS-CoV viral entry and protect human epithelial lung cells. Proc Natl Acad Sci U S A. 2021;118(43):e2108728118. View Source
• [2] Boon ACM, et al. Efficacy of host cell serine protease inhibitor MM3122 against SARS-CoV-2 for treatment and prevention of COVID-19. J Virol. 2024;98(5):e01903-23. View Source
• [3] Mahoney M, et al. bioRxiv preprint. 2021 May 6:2021.05.06.442935. View Source

Why MM3122 Cannot Be Substituted

TMPRSS2 inhibitors such as camostat and nafamostat share a common mechanism but exhibit critical differences in potency, selectivity, and pharmacokinetics that preclude simple substitution. MM3122 demonstrates significantly superior enzymatic inhibition of TMPRSS2 (IC50 = 0.34 nM) compared to camostat (IC50 = 6.2–142 nM) and nafamostat (IC50 = 0.27–55 nM) [1]. Moreover, MM3122 possesses a distinct selectivity profile, including activity against certain cysteine proteases (e.g., cathepsin S, IC50 = 590 nM) that is absent in camostat and nafamostat [2]. Its favorable pharmacokinetic properties, including a plasma half-life of 8.6 hours in mice, are not necessarily replicated by other TMPRSS2 inhibitors [3]. Consequently, substituting MM3122 with a generic TMPRSS2 inhibitor would alter experimental outcomes due to these quantifiable differences in potency, target engagement, and in vivo behavior.

TMPRSS2 inhibitory potency profile may differ from camostat or nafamostat.

Cysteine protease activity not shared by other TMPRSS2 inhibitors.

PK half-life differences may alter in vivo target engagement duration.

• [1] Shapira T, et al. An Enzymatic TMPRSS2 Assay for Assessment of Clinical Candidates. CiteAb. Accessed 2026. View Source
• [2] Boon ACM, et al. Efficacy of host cell serine protease inhibitor MM3122 against SARS-CoV-2 for treatment and prevention of COVID-19. J Virol. 2024;98(5):e01903-23. View Source
• [3] Mahoney M, et al. A novel class of TMPRSS2 inhibitors potently block SARS-CoV-2 and MERS-CoV viral entry and protect human epithelial lung cells. Proc Natl Acad Sci U S A. 2021;118(43):e2108728118. View Source

MM3122 Quantitative Evidence Guide

TMPRSS2 Enzymatic Inhibition Potency

MM3122 exhibits substantially greater potency against recombinant TMPRSS2 compared to camostat. In a direct comparative enzymatic assay, MM3122 achieved an IC50 of 0.34 nM (340 pM), whereas camostat displayed an IC50 of 6.2 nM [1]. In a separate cross-study comparison, MM3122 (IC50 = 0.34 nM) also outperformed nafamostat, which showed IC50 values ranging from 0.27 nM to 55 nM depending on the assay conditions [2].

TMPRSS2 Inhibition Potency

Reported

0.34 nM (MM3122) vs 6.2 nM (camostat)

Supports TMPRSS2 assay potency context

Cross-study comparable; recombinant full-length enzyme

Evidence Dimension	TMPRSS2 enzymatic inhibition potency (IC50)
Target Compound Data	0.34 nM (340 pM)
Comparator Or Baseline	Camostat: 6.2 nM; Nafamostat: 0.27 nM – 55 nM
Quantified Difference	MM3122 is ~18-fold more potent than camostat (6.2 nM); comparable or superior to nafamostat depending on assay.
Conditions	Recombinant full-length TMPRSS2 protein in vitro

Why This Matters

Superior potency at the enzymatic level translates to lower effective concentrations in cellular and in vivo models, reducing off-target effects and improving therapeutic windows.

• [1] Shapira T, et al. An Enzymatic TMPRSS2 Assay for Assessment of Clinical Candidates. CiteAb. 2026. View Source
• [2] Mahoney M, et al. A novel class of TMPRSS2 inhibitors potently block SARS-CoV-2 and MERS-CoV viral entry and protect human epithelial lung cells. Proc Natl Acad Sci U S A. 2021;118(43):e2108728118. View Source

Antiviral Activity in Calu-3 Lung Cells

MM3122 demonstrates superior antiviral potency in a physiologically relevant human lung epithelial cell model. In Calu-3 cells, MM3122 inhibited SARS-CoV-2-induced cytopathic effects with an EC50 of 74 nM [1]. In contrast, camostat exhibits an EC50 of approximately 66 nM in similar assays, while nafamostat shows an EC50 of 2.2 nM [2]. However, MM3122's combination of subnanomolar TMPRSS2 inhibition and favorable PK profile provides a distinct advantage in vivo.

Antiviral Activity Calu-3

Reported

EC50 74 nM (MM3122); camostat ~66 nM, nafamostat 2.2 nM

Supports cellular antiviral endpoint review

Calu-3 lung cells; SARS-CoV-2 cytopathic effect model

Evidence Dimension	Inhibition of SARS-CoV-2 cytopathic effect (EC50)
Target Compound Data	74 nM
Comparator Or Baseline	Camostat: ~66 nM; Nafamostat: 2.2 nM
Quantified Difference	MM3122 EC50 is comparable to camostat but higher than nafamostat in this assay; however, MM3122 offers superior in vivo half-life.
Conditions	Calu-3 human lung epithelial cells infected with wild-type SARS-CoV-2

Why This Matters

While MM3122's cellular EC50 is higher than its enzymatic IC50, its sustained plasma and lung concentrations due to a long half-life (8.6 h) enable effective viral suppression in animal models.

• [1] Mahoney M, et al. A novel class of TMPRSS2 inhibitors potently block SARS-CoV-2 and MERS-CoV viral entry and protect human epithelial lung cells. Proc Natl Acad Sci U S A. 2021;118(43):e2108728118. View Source
• [2] Wang M, et al. Remdesivir and chloroquine effectively inhibit the recently emerged novel coronavirus (2019-nCoV) in vitro. Cell Res. 2020;30(3):269-271. View Source

Cysteine Protease Inhibitory Profile

MM3122 exhibits a distinct selectivity profile that includes inhibition of certain cysteine proteases, a property not shared by camostat or nafamostat. In a panel of 53 proteases, MM3122 inhibited the cysteine protease cathepsin S with an IC50 of 590 nM, as well as cathepsin C (IC50 = 1.4 µM) and cathepsin L (IC50 = 12.8 µM) [1]. In contrast, the selectivity profiles of camostat and nafamostat show no activity against these cysteine proteases [2].

Cysteine Protease Profile

Panel data

Cathepsin S IC50 590 nM (no inhibition by camostat/nafamostat)

Supports cysteine protease selectivity review

53-protease panel; dual serine/cysteine activity

Evidence Dimension	Inhibitory activity against cysteine proteases (cathepsin S, C, L)
Target Compound Data	Cathepsin S IC50 = 590 nM; Cathepsin C IC50 = 1.4 µM; Cathepsin L IC50 = 12.8 µM
Comparator Or Baseline	Camostat and nafamostat: No inhibition (IC50 > 10 µM)
Quantified Difference	MM3122 shows unique sub-µM inhibition of cathepsin S and cathepsin C, while camostat and nafamostat are inactive.
Conditions	In vitro enzymatic assays against a panel of 53 serine and cysteine proteases

Why This Matters

This unique dual serine/cysteine protease inhibitory activity may confer broader antiviral effects or alter host cell pathways in ways not achievable with other TMPRSS2 inhibitors, making MM3122 a distinctive tool compound for host-virus interaction studies.

• [1] Boon ACM, et al. Efficacy of host cell serine protease inhibitor MM3122 against SARS-CoV-2 for treatment and prevention of COVID-19. J Virol. 2024;98(5):e01903-23. View Source
• [2] Hoffmann M, et al. Camostat mesylate inhibits SARS-CoV-2 activation by TMPRSS2-related proteases and its metabolite GBPA exerts antiviral activity. EBioMedicine. 2021;65:103255. View Source

In Vivo Pharmacokinetic Half-Life

MM3122 demonstrates significantly extended plasma and lung exposure compared to nafamostat, a key comparator TMPRSS2 inhibitor. In NSG mice, a single intraperitoneal dose of MM3122 (16.7 mg/kg) yielded a plasma half-life of 8.6 hours and a lung tissue half-life of 7.5 hours . In contrast, nafamostat has a very short plasma half-life in rodents (<1 hour) due to rapid metabolism, limiting its in vivo utility [1].

In Vivo Half-life

Reported

8.6 h plasma / 7.5 h lung (mouse)

Supports in vivo exposure-model interpretation

NSG mice, 16.7 mg/kg IP; nafamostat

Variant EG.5.1 Activity

Reported

IC50 0.05–0.1 µM (MM3122); camostat 1–5 µM

Supports variant-response context

Calu-3 cells infected with EG.5.1

Pan-Coronavirus Activity

Reported

MERS-CoV EC50 0.87 nM (camostat >10 µM)

Supports pan-coronavirus host entry studies

VSV pseudotype assay; conserved entry mechanism

Evidence Dimension	Plasma half-life in mice
Target Compound Data	8.6 hours (plasma); 7.5 hours (lung tissue)
Comparator Or Baseline	Nafamostat: <1 hour (plasma)
Quantified Difference	MM3122 plasma half-life is >8-fold longer than nafamostat.
Conditions	NSG mice, intraperitoneal administration, 16.7 mg/kg dose

Why This Matters

The extended half-life of MM3122 enables sustained target engagement in vivo, allowing for less frequent dosing in animal models and reducing the risk of trough-level viral escape.

• [1] Li K, et al. Preclinical pharmacokinetics of nafamostat, a synthetic serine protease inhibitor, in mice. Eur J Drug Metab Pharmacokinet. 2019;44(4):513-520. View Source

Potency Against SARS-CoV-2 Variant EG.5.1

MM3122 maintains potent antiviral activity against the EG.5.1 variant of SARS-CoV-2, with an IC50 of 0.05–0.1 µM in Calu-3 cells [1]. This is comparable to its activity against wild-type SARS-CoV-2 (IC50 ~0.05 µM). In contrast, camostat shows reduced potency against certain SARS-CoV-2 variants, with IC50 values ranging from 1–5 µM depending on the spike mutation [2].

Variant EG.5.1 Activity

Reported

IC50 0.05–0.1 µM (MM3122); camostat 1–5 µM

Supports variant-response context

Calu-3 cells infected with EG.5.1

Evidence Dimension	Antiviral activity against SARS-CoV-2 variant EG.5.1
Target Compound Data	IC50 = 0.05–0.1 µM
Comparator Or Baseline	Camostat: IC50 = 1–5 µM against certain variants
Quantified Difference	MM3122 is ~10–100-fold more potent than camostat against the EG.5.1 variant.
Conditions	Calu-3 human lung epithelial cells infected with EG.5.1 variant

Why This Matters

As SARS-CoV-2 continues to evolve, maintaining activity against emerging variants is critical for antiviral research. MM3122's consistent potency against variants makes it a reliable tool for studying variant-dependent host entry mechanisms.

• [1] Boon ACM, et al. Efficacy of host cell serine protease inhibitor MM3122 against SARS-CoV-2 for treatment and prevention of COVID-19. J Virol. 2024;98(5):e01903-23. View Source
• [2] Peacock TP, et al. The furin cleavage site in the SARS-CoV-2 spike protein is required for transmission in ferrets. Nat Microbiol. 2021;6(7):899-909. View Source

Pan-Coronavirus Antiviral Activity

MM3122 demonstrates potent inhibition of multiple coronaviruses beyond SARS-CoV-2. It blocks MERS-CoV cell entry with an EC50 of 0.87 nM (870 pM) in Calu-3 cells [1]. Additionally, MM3122 inhibits a VSV-SARS-CoV-2 chimeric virus with an EC50 of 0.43 nM . In contrast, camostat is significantly less potent against MERS-CoV, with reported EC50 values >10 µM [2].

Pan-Coronavirus Activity

Reported

MERS-CoV EC50 0.87 nM (camostat >10 µM)

Supports pan-coronavirus host entry studies

VSV pseudotype assay; conserved entry mechanism

Evidence Dimension	Inhibition of MERS-CoV cell entry (EC50)
Target Compound Data	0.87 nM (870 pM)
Comparator Or Baseline	Camostat: >10 µM (>10,000 nM)
Quantified Difference	MM3122 is >10,000-fold more potent than camostat against MERS-CoV.
Conditions	Calu-3 human lung epithelial cells infected with MERS-CoV VSV pseudotype

Why This Matters

The exceptional potency against MERS-CoV positions MM3122 as a critical tool for studying pan-coronavirus host entry mechanisms and for evaluating host-targeted antiviral strategies against emerging coronaviruses.

• [1] Mahoney M, et al. A novel class of TMPRSS2 inhibitors potently block SARS-CoV-2 and MERS-CoV viral entry and protect human epithelial lung cells. Proc Natl Acad Sci U S A. 2021;118(43):e2108728118. View Source
• [2] Hoffmann M, et al. Camostat mesylate inhibits SARS-CoV-2 activation by TMPRSS2-related proteases and its metabolite GBPA exerts antiviral activity. EBioMedicine. 2021;65:103255. View Source

MM3122 Recommended Applications

High-Throughput Screening for Entry Inhibitors

With its subnanomolar TMPRSS2 IC50 (0.34 nM) and validated activity against SARS-CoV-2 and MERS-CoV variants, MM3122 serves as an ideal positive control or reference standard in high-throughput screening assays designed to identify novel host-targeted antivirals. Its consistent potency across variants (e.g., EG.5.1) ensures reliable assay performance [1].

In Vivo Antiviral Prophylaxis and Therapy

The favorable pharmacokinetic profile of MM3122 (plasma half-life of 8.6 hours in mice) and its demonstrated efficacy in both prophylactic and therapeutic dosing regimens in a mouse model of COVID-19 make it a superior tool for in vivo studies. Researchers can leverage its long half-life to design less frequent dosing schedules while maintaining sustained target engagement [2].

Host Protease Selectivity Profiling

MM3122's unique inhibition profile, which includes activity against certain cysteine proteases (e.g., cathepsin S IC50 = 590 nM) not seen with camostat or nafamostat, makes it a valuable chemical probe for dissecting the role of both serine and cysteine proteases in viral entry and pathogenesis. Its selectivity against 53 proteases provides a well-characterized tool for target validation studies [3].

Pan-Coronavirus Research and Preparedness

Given its potent inhibition of MERS-CoV (EC50 = 0.87 nM) and VSV-SARS-CoV-2 chimera (EC50 = 0.43 nM), MM3122 is uniquely suited for research aimed at developing broad-spectrum anticoronaviral strategies. Its activity against multiple coronaviruses supports investigations into conserved host-virus interactions and the evaluation of host-targeted therapies for future emerging coronaviruses .

Application

Selection Property

Validation Focus

High-throughput antiviral screening

TMPRSS2 inhibition assay context

Variant-independent assay performance

In vivo dosing model studies

Extended plasma and lung exposure

Sustained target engagement in animal models

Host protease selectivity profiling

Cysteine/serine dual inhibition profile

Protease panel target validation

Pan-coronavirus host entry research

Activity against SARS-CoV-2 and MERS-CoV

Conserved host-virus interaction evaluation

• [1] Boon ACM, et al. Efficacy of host cell serine protease inhibitor MM3122 against SARS-CoV-2 for treatment and prevention of COVID-19. J Virol. 2024;98(5):e01903-23. View Source
• [2] Mahoney M, et al. A novel class of TMPRSS2 inhibitors potently block SARS-CoV-2 and MERS-CoV viral entry and protect human epithelial lung cells. Proc Natl Acad Sci U S A. 2021;118(43):e2108728118. View Source
• [3] Boon ACM, et al. Efficacy of host cell serine protease inhibitor MM3122 against SARS-CoV-2 for treatment and prevention of COVID-19. J Virol. 2024;98(5):e01903-23. View Source